Cas no 2138200-00-5 (3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid)

• Product Name: 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid
• CAS No: 2138200-00-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 4640889
• PubChem ID: 137698956
• Update Time: 2025-10-31

3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(benzyloxy)carbonyl]amino}methyl)oxetane-3-carboxylic acid
• 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid

• Inchi： 1S/C13H15NO5/c15-11(16)13(8-18-9-13)7-14-12(17)19-6-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,17)(H,15,16)
• InChI Key： AFUQHCQZHGZROX-UHFFFAOYSA-N
• SMILES： O1CC(CNC(OCC2=CC=CC=C2)=O)(C(O)=O)C1

Additional information on 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid

Comprehensive Overview of 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid (CAS No. 2138200-00-5)

3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid (CAS No. 2138200-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the oxetane family, a four-membered heterocyclic ring known for its stability and versatility in drug design. The presence of both a carboxylic acid and a benzyloxycarbonyl (Cbz) protecting group makes it a valuable intermediate in peptide synthesis and medicinal chemistry.

In recent years, the demand for oxetane derivatives has surged, driven by their applications in developing novel therapeutics, particularly in oncology and antiviral research. Researchers are increasingly exploring 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid as a building block for PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. This aligns with the growing interest in AI-driven drug discovery and computational chemistry, where such compounds are screened for their potential to modulate disease-related proteins.

The compound’s CAS No. 2138200-00-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Its oxetane ring is particularly noteworthy, as it enhances metabolic stability and bioavailability—a hot topic in pharmacokinetic optimization. Additionally, the Cbz group offers selective deprotection capabilities, making it a favorite among chemists working on peptide coupling reactions and solid-phase synthesis.

From an industrial perspective, 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such intermediates, reducing reliance on hazardous reagents. This resonates with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical industry.

In summary, 3-({(benzyloxy)carbonylamino}methyl)oxetane-3-carboxylic acid (CAS No. 2138200-00-5) exemplifies the intersection of innovative drug development and sustainable chemistry. Its multifaceted applications—from peptide therapeutics to AI-aided molecular design—make it a compound of enduring interest in both academic and industrial settings.